(3Z)-3-{[(4-Cyclohexylphenyl)amino]methylidene}pyrrolidine-2,4-dione

• IUPAC Name: 4-[(4-cyclohexylphenyl)iminomethyl]-3-hydroxy-1,2-dihydropyrrol-5-one
• InChI: InChI=1S/C17H20N2O2/c20-16-11-19-17(21)15(16)10-18-14-8-6-13(7-9-14)12-4-2-1-3-5-12/h6-10,12,20H,1-5,11H2,(H,19,21)
• InChI Key: RCTKXHLJFNKHFY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)N=CC3=C(CNC3=O)O
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

(3Z)-3-{[(4-Cyclohexylphenyl)amino]methylidene}pyrrolidine-2,4-dione is a useful research compound. Its molecular formula is C17H20N2O2 and its molecular weight is 284.35 g/mol. The purity is usually 95%.
The exact mass of the compound 3-{[(4-cyclohexylphenyl)amino]methylene}-2,4-pyrrolidinedione is 284.152477885 g/mol and the complexity rating of the compound is 442. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Hydrogen Bonding and Structural Analysis

• Hydrogen Bonding in Anticonvulsant Enaminones : Research has explored the crystal structures of various anticonvulsant enaminones, including those with cyclohexene rings adopting sofa conformations, demonstrating significant hydrogen bonding and molecular chain formation (Kubicki, Bassyouni, & Codding, 2000).

Antiproliferative Agents

• Antiproliferative Properties in Cancer Research : Studies on dispiroindole derivatives with cyclohexane components have shown antitumor properties against various human tumor cell lines, suggesting potential applications in cancer treatment (George, Ismail, Stawinski, & Girgis, 2013).

Chemical Synthesis and Characterization

• Synthesis of Schiff Bases : Research on the synthesis and characterization of Schiff bases derived from 3,4-diaminopyridine has been conducted, highlighting the formation of hydrogen-bonded dimers in crystalline state and the importance of cyclohexane components in these reactions (Opozda, Łasocha, & Włodarczyk-Gajda, 2006).

Molecular Interaction Studies

• C–H⋯N, C–H⋯π and π⋯π Interactions in Crystal Packing : The molecular structures of N1,N4-bis((pyridine-n-yl)methylene)-cyclohexane-1,4-diamines have been analyzed, showing significant C–H⋯Npyridine interactions and providing insights into molecular packing in crystals (Lai, Mohr, & Tiekink, 2006).

Photochemical Behavior Analysis

• Study of Photochemical Behavior of Cyclohexadienes : The photochemical behavior of 2-amino-1,3-cyclohexadienes, including reactions with secondary amines and effects of irradiation, has been examined, providing valuable insights into the chemical properties of cyclohexadiene derivatives (Kilger & Margaretha, 1983).

Polyimide Synthesis and Properties

• Development of Transparent and Soluble Polyimides : Research on the synthesis of novel polyimides containing pyridine and cyclohexane has shown improvements in solubility and transparency, suggesting applications in high-performance materials (Yao, Wang, Zhao, Zhou, Chen, & Wang, 2018).

Advanced Material Synthesis

• Ionic Liquid Synthesis via Aminolysis : The synthesis of beta-amino alcohols and ionic liquids using cyclohexene oxide and 2-picolylamine demonstrates the potential of cyclohexane derivatives in creating environmentally friendly materials (Fringuelli, Pizzo, Tortoioli, & Vaccaro, 2004).